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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of the near-infrared

(NIR) dye IR-820 in various in vivo studies. The protocols cover different administration routes,

including intravenous, intraperitoneal, and oral, and are intended to guide researchers in

designing and executing experiments for applications such as fluorescence imaging and

photothermal therapy.

Introduction to IR-820
IR-820 is a versatile near-infrared dye with applications in in vivo imaging and photothermal

therapy.[1][2] Its ability to absorb and emit light in the NIR-II window (900-1700 nm) allows for

deep tissue penetration and reduced autofluorescence, making it an excellent candidate for

small animal imaging.[3][4] When administered in vivo, IR-820 can bind to serum albumin,

which enhances its fluorescence signal and circulation time.[5][6][7] This interaction is crucial

for its application in imaging tumors and the vasculature.

Key Applications
NIR-II Fluorescence Imaging: Used for high-resolution imaging of tumors, vasculature, and

for tracking biodistribution.[3][4][8]

Photothermal Therapy (PTT): Upon irradiation with a laser of the appropriate wavelength, IR-
820 generates heat, which can be used to ablate tumor cells.[3][4][8]
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Angiography: Its strong fluorescence in the blood allows for detailed imaging of blood

vessels.[8]

Administration Route Comparison
The choice of administration route depends on the specific research question and the target

tissue. The following table summarizes the key characteristics of the most common

administration routes for IR-820.

Administration
Route

Peak Fluorescence
Signal Time

Primary Clearance
Route

Key Applications

Intravenous (IV) 48 hours[7][9] Hepatobiliary[7][9]

Tumor imaging,

cerebrovascular

imaging, angiography,

biodistribution studies

Intraperitoneal (IP) 6 hours[7][9] Hepatobiliary[9]

General biodistribution

studies, when IV

access is difficult

Oral
N/A (for systemic

circulation)

Gastrointestinal

tract[6]

Gastrointestinal

obstruction imaging[5]

[6]

Intramuscular (IM)
Localized signal at

injection site
Local clearance

Localized tumor

imaging and

photothermal

therapy[8]

Intratumoral
Localized signal at

injection site
Local clearance

Direct tumor imaging

and photothermal

therapy[1][7]

Experimental Protocols
Intravenous (IV) Injection for Tumor and
Cerebrovascular Imaging
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This protocol is suitable for systemic delivery of IR-820 to image tumors and brain vasculature

in mouse models.

Materials:

IR-820 dye

Phosphate Buffered Saline (PBS), 1x, sterile

Animal model (e.g., tumor-bearing nude mice)

Insulin syringes with 28-30 gauge needles

Anesthesia (e.g., isoflurane)

Heating pad

Procedure:

Preparation of IR-820 Solution:

Freshly prepare a solution of IR-820 in sterile 1x PBS. A typical concentration is 0.5

mg/mL.[8][10][11]

Vortex the solution to ensure the dye is fully dissolved.

Animal Preparation:

Anesthetize the mouse using isoflurane (2% in oxygen).

Place the mouse on a heating pad to maintain body temperature and dilate the tail veins.

Injection:

Load the IR-820 solution into an insulin syringe.

Carefully inject 200 µL of the IR-820 solution into the lateral tail vein.[8][10][11]

Imaging:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://www.researchgate.net/publication/335139142_Excretable_IR-820_for_in_vivo_NIR-II_fluorescence_cerebrovascular_imaging_and_photothermal_therapy_of_subcutaneous_tumor
https://www.researchgate.net/figure/Biodistribution-and-excretation-of-IR-820-molecule-A-In-vivo-NIR-II-fluorescence_fig2_335139142
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://www.researchgate.net/publication/335139142_Excretable_IR-820_for_in_vivo_NIR-II_fluorescence_cerebrovascular_imaging_and_photothermal_therapy_of_subcutaneous_tumor
https://www.researchgate.net/figure/Biodistribution-and-excretation-of-IR-820-molecule-A-In-vivo-NIR-II-fluorescence_fig2_335139142
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imaging can be performed at various time points post-injection. For tumor imaging, the

signal gradually becomes clearer at longer time points (e.g., 24, 48, 72, 96 hours) due to

the enhanced permeability and retention (EPR) effect.[6][12]

For cerebrovascular imaging, imaging can commence shortly after injection.[8][10]

Use an in vivo imaging system with the appropriate excitation (e.g., 793 nm laser) and

emission filters for NIR-II imaging.[8][10][11]

Intraperitoneal (IP) Injection for General Biodistribution
Studies
This protocol is an alternative to IV injection for studying the systemic distribution of IR-820.

Materials:

IR-820 dye

Phosphate Buffered Saline (PBS), 1x, sterile

Animal model (e.g., hairless mice)

Syringes with 25-27 gauge needles

Anesthesia (e.g., isoflurane)

Procedure:

Preparation of IR-820 Solution:

Prepare a 0.2 mM solution of IR-820 in sterile 1x PBS.[13]

Animal Preparation:

Briefly anesthetize the mouse if necessary to ensure safe handling.

Injection:
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Gently restrain the mouse and tilt it slightly head-down.

Insert the needle into the lower right quadrant of the abdomen, avoiding the midline to

prevent damage to the bladder or major blood vessels.

Inject 100 µL of the IR-820 solution into the peritoneal cavity.[13]

Imaging:

Serial imaging can be performed to track the biodistribution. The peak fluorescence signal

is typically observed around 6 hours post-injection.[7][9]

The dye is cleared primarily through the hepatobiliary route.[9]

Oral Administration for Gastrointestinal Imaging
This protocol is designed for imaging the gastrointestinal tract, for example, in models of

intestinal obstruction. For this application, IR-820 is pre-mixed with albumin to form a complex.

[5][6]

Materials:

IR-820 dye

Human Serum Albumin (HSA)

Deionized water

Animal model (e.g., mice with induced intestinal obstruction)

Gavage needles

Procedure:

Preparation of IR-820-Albumin Complex:

Synthesize the IR-820-albumin complex in vitro before administration.[5][6] A typical

preparation involves incubating IR-820 with HSA.
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Animal Preparation:

The animal should be conscious for oral gavage.

Administration:

Draw the IR-820-HSA complex solution (e.g., 400 µL of a 7.5 µM solution) into a syringe

fitted with a gavage needle.[6][12]

Gently insert the gavage needle into the esophagus and deliver the solution into the

stomach.

Imaging:

NIR-II fluorescence imaging of the gastrointestinal tract can be performed at different time

points to track the passage of the complex.[6]

The complex is primarily excreted through the digestive tract.[6]
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Caption: General experimental workflow for in vivo studies using IR-820.
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Caption: Interaction of IR-820 with serum albumin leading to enhanced fluorescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and
photothermal therapy of subcutaneous tumor [thno.org]

4. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and
photothermal therapy of subcutaneous tumor - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided
surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC
Publishing) [pubs.rsc.org]

6. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided
surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15555243?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/n-vivo-imaging-of-diseased-animals-using-IR-820-A-A-mouse-bearing-a-neck-tumor-was_fig4_24255975
https://pubs.acs.org/doi/10.1021/acsomega.2c00306
https://www.thno.org/v09p5706
https://www.thno.org/v09p5706
https://pubmed.ncbi.nlm.nih.gov/31534513/
https://pubmed.ncbi.nlm.nih.gov/31534513/
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra00449f
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra00449f
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra00449f
https://pmc.ncbi.nlm.nih.gov/articles/PMC9023119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9023119/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and
photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]

9. Near-Infrared Imaging of Injured Tissue in Living Subjects using IR-820 - PMC
[pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided
surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC
Publishing) DOI:10.1039/D2RA00449F [pubs.rsc.org]

13. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for IR-820
Administration in In Vivo Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555243#ir-820-administration-routes-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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